Cas no 1233517-79-7 (beta-Methyl vinyl phosphate)

• Product Name: beta-Methyl vinyl phosphate
• CAS No: 1233517-79-7
• MF: C₂₉H₂₇N₂O₁₀P
• MW: 594.505849123001
• MDL: MFCD01318092
• CID: 4556711
• Update Time: 2025-06-11

beta-Methyl vinyl phosphate Chemical and Physical Properties

Names and Identifiers

• beta-Methyl vinyl phosphate
• beta-Methyl vinyl phosphate (MAP)
• 0O0V6A80W3
• (4R,5R,6S)-4-Nitrobenzyl 3-((diphenoxyphosphoryl)oxy)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• (4R,5R,6S)-4-Nitrobenzyl 3-(diphenoxyphosphoryloxy)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• (4-nitrophenyl)methyl (4R,5R,6S)-3-[(diphenoxyphosphoryl)oxy]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene

• MDL： MFCD01318092
• Inchi： 1S/C29H27N2O10P/c1-18-25-24(19(2)32)28(33)30(25)26(29(34)38-17-20-13-15-21(16-14-20)31(35)36)27(18)41-42(37,39-22-9-5-3-6-10-22)40-23-11-7-4-8-12-23/h3-16,18-19,24-25,32H,17H2,1-2H3/t18-,19-,24-,25-/m1/s1
• InChI Key： STULDTCHQXVRIX-PIYXRGFCSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1=C(C(=O)OCC2C=CC(=CC=2)[N+](=O)[O-])N2C([C@H]([C@@H](C)O)[C@H]2[C@H]1C)=O

Computed Properties

• Exact Mass: 594.14033206 g/mol
• Monoisotopic Mass: 594.14033206 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 157
• Molecular Weight: 594.5

beta-Methyl vinyl phosphate Security Information

• Signal Word：Danger
• Hazard Statement： H315;H317;H319;H335;H360
• Warning Statement： P201;P261;P280;P305+P351+P338;P308+P313
• Storage Condition：2-8 °C

Additional information on beta-Methyl vinyl phosphate

beta-Methyl vinyl phosphate (CAS No. 1233517-79-7): An Overview of Its Properties, Applications, and Recent Research Advances

beta-Methyl vinyl phosphate (CAS No. 1233517-79-7) is a versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical sciences. This article provides a comprehensive overview of its chemical properties, applications, and recent research developments, highlighting its potential in various scientific and industrial contexts.

Chemical Structure and Properties

beta-Methyl vinyl phosphate is an organic compound with the molecular formula C4H8O4P. It is characterized by its unique structure, which includes a vinyl group and a phosphate moiety. The presence of these functional groups imparts specific chemical properties to the compound, making it suitable for a wide range of applications. The compound is typically a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol and acetone.

The chemical structure of beta-Methyl vinyl phosphate allows it to participate in various chemical reactions, including polymerization and esterification. Its reactivity is primarily driven by the presence of the vinyl group, which can undergo addition reactions, and the phosphate group, which can participate in nucleophilic substitution reactions. These properties make it an attractive candidate for use in polymer synthesis and as a building block in organic synthesis.

Applications in Chemistry and Biochemistry

beta-Methyl vinyl phosphate has found numerous applications in both chemistry and biochemistry. In polymer science, it serves as a monomer for the synthesis of functional polymers with unique properties. These polymers can be tailored for specific applications, such as drug delivery systems, coatings, and adhesives. The ability to control the polymerization process through the use of beta-Methyl vinyl phosphate allows researchers to develop materials with precise molecular weights and architectures.

In biochemistry, beta-Methyl vinyl phosphate has been explored for its potential as a phosphodiesterase inhibitor. Phosphodiesterases are enzymes that play a crucial role in cellular signaling pathways by hydrolyzing cyclic nucleotides such as cAMP and cGMP. Inhibiting these enzymes can modulate cellular responses, making them potential targets for therapeutic intervention. Recent studies have shown that beta-Methyl vinyl phosphate-based compounds exhibit promising inhibitory activity against specific phosphodiesterase isoforms, suggesting their potential use in treating diseases such as cardiovascular disorders and neurological conditions.

Pharmaceutical Applications

In the pharmaceutical industry, beta-Methyl vinyl phosphate has been investigated for its potential as a prodrug or drug delivery agent. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The use of prodrugs can improve the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability. Recent research has focused on developing prodrugs based on beta-Methyl vinyl phosphate, which can be designed to release active drugs at specific sites within the body.

Beyond prodrug applications, beta-Methyl vinyl phosphate-based compounds have also been explored for their potential as drug delivery agents. These compounds can be incorporated into various drug delivery systems, such as nanoparticles and liposomes, to enhance the targeting and efficacy of therapeutic agents. For example, studies have shown that encapsulating drugs within nanoparticles containing beta-Methyl vinyl phosphate-based polymers can improve their stability and controlled release properties.

Recent Research Advances

The scientific community has made significant strides in understanding the properties and applications of beta-Methyl vinyl phosphate. Recent research has focused on optimizing its synthesis methods to improve yield and purity while reducing environmental impact. For instance, green chemistry approaches have been developed to synthesize beta-Methyl vinyl phosphate using sustainable catalysts and solvents.

In addition to synthetic advancements, there has been growing interest in exploring the biological activities of beta-Methyl vinyl phosphate-based compounds. Studies have investigated their effects on various biological systems, including their ability to modulate enzyme activity and cellular signaling pathways. These findings have opened new avenues for developing novel therapeutic agents based on this compound.

Safety Considerations

Safety is a critical consideration when working with any chemical compound. While detailed toxicological data on beta-Methyl vinyl phosphate is limited, general safety guidelines should be followed when handling this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, it is important to store the compound in appropriate conditions to prevent degradation or contamination.

In conclusion, beta-Methyl vinyl phosphate (CAS No. 1233517-79-7) is a multifaceted compound with diverse applications in chemistry, biochemistry, and pharmaceutical sciences. Its unique chemical structure and reactivity make it an attractive candidate for various scientific and industrial uses. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute to advancements in multiple fields.